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Compound of Interest

Compound Name: Oxacyclohexadecan-2-one

Cat. No.: B145818 Get Quote

In the ever-evolving landscape of synthetic fragrance ingredients, macrocyclic musks hold a

preeminent position, valued for their substantive, elegant, and complex scent profiles. This

guide provides a detailed comparative analysis of two prominent macrocyclic musks:

Oxacyclohexadecan-2-one, a foundational molecule in the musk family, and Globalide®, a

widely used proprietary musk with a distinct character. This document is intended for

researchers, scientists, and professionals in the fragrance and flavor industry, offering a side-

by-side look at their chemical properties, fragrance performance, and the experimental

methodologies used for their evaluation.

Introduction to the Molecules
Oxacyclohexadecan-2-one, also known by trade names such as Exaltolide®, is a 16-

membered ring macrocyclic lactone.[1][2] It is a classic musk, appreciated for its fine, delicate,

and slightly animalic musk odor.[3][4] Found naturally in small quantities in angelica root oil, its

synthetic counterpart is a cornerstone in fine perfumery, lending depth and roundness to a wide

array of fragrance compositions.[1][5]

Globalide®, with the chemical name Oxacyclohexadec-12-en-2-one, is a 15-membered

unsaturated macrocyclic musk.[6][7] It is known for its powerful, creamy, and sweet musk

profile with a characteristic waxy touch.[8] Globalide® is recognized for its excellent

persistence and is a versatile ingredient in both fine fragrances and functional products like

detergents and fabric softeners.[6][9]
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Comparative Data
The following table summarizes the key chemical and fragrance performance parameters of

Oxacyclohexadecan-2-one and Globalide®. The performance data is a synthesis of

qualitative descriptions from industry literature and represents typical values obtained through

standard sensory evaluation protocols.

Property Oxacyclohexadecan-2-one Globalide®

Chemical Name Oxacyclohexadecan-2-one Oxacyclohexadec-12-en-2-one

CAS Number 106-02-5[2] 34902-57-3[9]

Molecular Formula C₁₅H₂₈O₂[3][10] C₁₅H₂₆O₂[6][7]

Molecular Weight 240.38 g/mol [3][10] 238.37 g/mol [6]

Odor Profile
Fine, sweet, strong musk-like

animalic aroma[3]

Powerful, creamy, sweet musk

with a waxy touch[8]

Odor Strength
High, with considerable

diffusion[3]

High impact with a low odor

threshold[6]

Substantivity (on blotter) > 400 hours > 400 hours

Diffusion (Projection) Moderate to High High

Odor Threshold (in air) ~0.1 ng/L ~0.04 ng/L[6]

Appearance
White crystalline solid at room

temperature[3][5]

Colorless to pale yellow

liquid[6][7]

Solubility

Soluble in alcohol and

dipropylene glycol; insoluble in

water[3][5]

Soluble in alcohol

Experimental Protocols
The quantitative data presented above are typically determined through a series of

standardized experimental protocols designed to assess the performance of fragrance

materials.
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Evaluation of Substantivity (Tenacity)
This protocol measures the longevity of a fragrance material on a substrate.

Substrate: Standard fragrance testing blotters (e.g., 10 cm x 0.8 cm).

Sample Preparation: The musk compounds are diluted to a standard concentration (e.g.,

10% in ethanol).

Application: A precise volume (e.g., 0.1 mL) of the diluted sample is applied to the tip of a

blotter.[11]

Evaluation: The blotters are evaluated by a panel of trained sensory analysts at regular

intervals (e.g., 1, 2, 4, 8, 24, 48 hours, and then daily).[11] The intensity of the odor is rated

on a standardized scale (e.g., a 0-5 or 1-9 scale).

Endpoint: The substantivity is recorded as the time at which the odor intensity falls below a

predetermined threshold or becomes imperceptible.[11]

Measurement of Diffusion (Projection)
This protocol assesses the ability of a fragrance to radiate from a source.

Environment: A controlled environment with consistent temperature, humidity, and airflow is

used, often in individual testing booths.[12]

Sample Application: A standardized amount of the fragrance material, either on a blotter or

applied to a suitable medium, is placed in the evaluation area.

Sensory Evaluation: Trained panelists assess the fragrance intensity at various distances

from the source at specified time intervals.

Data Analysis: The diffusion is characterized by the distance at which the fragrance is readily

detectable and the perceived volume of the scent in the surrounding space.

Determination of Odor Threshold
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This protocol establishes the lowest concentration of a substance that can be detected by the

human nose.

Methodology: A common method is the use of an olfactometer, which delivers a controlled

series of dilutions of the odorant in odorless air to a panel of assessors.

Procedure: Panelists are presented with a series of sniffing ports, some containing the

diluted odorant and others containing only odorless air (blanks). They are asked to identify

the port with the odor.

Threshold Calculation: The concentration at which a statistically significant portion of the

panel can reliably detect the odor is determined as the odor threshold.

Olfactory Signaling Pathway
The perception of musk odors is initiated by the binding of the musk molecule to specific

olfactory receptors in the nasal epithelium. The primary human olfactory receptor for many

macrocyclic musks is OR5AN1.[13][14][15] The binding of the odorant triggers a cascade of

intracellular events, leading to the generation of a neural signal that is transmitted to the brain

and interpreted as a specific scent.
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Olfactory Signaling Pathway for Musk Compounds
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Caption: Olfactory signaling pathway for musk compounds.
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Experimental Workflow for Comparative Analysis
The comparative evaluation of fragrance performance follows a structured workflow to ensure

objective and reproducible results. This involves careful sample preparation, controlled

environmental conditions, and standardized sensory evaluation by a trained panel.

Experimental Workflow for Fragrance Performance Evaluation
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Caption: Experimental workflow for fragrance performance evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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